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Compound of Interest

Compound Name: Sodium monoxide

Cat. No.: B227187

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides a detailed comparative analysis of two
closely related sodium oxides: sodium monoxide (NazO) and sodium peroxide (Naz02). We
will explore their fundamental differences in structure, stability, and reactivity, supported by
experimental data and detailed protocols.

At a Glance: Key Chemical and Physical Properties

A summary of the key quantitative data for sodium monoxide and sodium peroxide is
presented below, offering a direct comparison of their fundamental properties.
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Property Sodium Monoxide (Naz0) Sodium Peroxide (Na202)
Molar Mass 61.98 g/mol [1][2] 77.98 g/mol [3][4][5][6]

White solid/granular material[7]  Pale yellow to white powder[3]
Appearance

[€] [4][6]
Density 2.27 - 2.49 g/cm3[7][9][10] 2.805 g/cm3[3][4][5][6]

. . 460 °C (860 °F; 733 K)
Melting Point 1,132 °C (2,070 °F; 1,405 K)[7]
(decomposes)[3][4]
- , 1,950 °C (3,540 °F; 2,220 K) 657 °C (1,215 °F; 930 K)

Boiling Point

(sublimes)[7]

(decomposes)[3][4][5]

Crystal Structure

Antifluorite (cubic)[1][7]

Hexagonal[3][4][5][11]

Solubility in Water

Reacts violently to form
NaOH[1][7][8]

Soluble, reacts to form NaOH
and H202[3]

Structural Differences: A Tale of Two Oxides

The distinct properties of sodium monoxide and sodium peroxide originate from their

fundamental structural differences, specifically in the nature of the oxygen anion.

Sodium Monoxide (Naz0) possesses a simple ionic structure. Each oxide ion (027) is

surrounded by eight sodium ions (Na*) in a cubic arrangement, while each sodium ion is

tetrahedrally coordinated to four oxide ions. This is known as the antifluorite crystal structure.[1]

[7]
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Sodium Monoxide (Na20) Unit Cell (Antifluorite Structure)

Click to download full resolution via product page

Fig. 1: Simplified representation of the coordination in sodium monoxide.

Sodium Peroxide (Naz2032), in contrast, contains the peroxide anion (O227), where two oxygen
atoms are covalently bonded to each other. This peroxide dianion then forms ionic bonds with
two sodium ions (Na*). The solid-state structure of sodium peroxide is hexagonal.[3][4][5][11]
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Sodium Peroxide (Na202) Structure
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Fig. 2: lonic and covalent bonding in sodium peroxide.

Comparative Reactivity

The differences in their anionic components lead to distinct chemical behaviors, particularly in
their reactions with water and acids.
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Reactant Sodium Monoxide (Naz0) Sodium Peroxide (Na202)

Naz0 + H20 - 2NaOH (highly = Naz202 + 2H20 - 2NaOH +

Water (H=0) exothermic)[1][7][€] H202[3]

Na202 + 2HC| - 2NaCl +

Acids (e.g., HCI) Naz0 + 2HCI - 2NaCl + H20 H,0
202

2Naz202 + 2C0O2 - 2Na2C0s +

**Carbon Dioxide (COz) ** Naz0 + CO2 - Naz2COs 03]
2

Reacts with moisture and

Air Reacts with moisture and CO:
CO2[12]

Experimental Protocols

Synthesis of Sodium Monoxide

e Method 1: Reaction of Sodium with Sodium Hydroxide. This method involves the reaction of

metallic sodium with sodium hydroxide.[7]

o Protocol: In an inert atmosphere (e.g., argon), carefully heat a mixture of metallic sodium
and anhydrous sodium hydroxide. The reaction proceeds as follows: 2Na + 2NaOH -
2Na20 + Hz. Excess sodium can be removed by distillation.

e Method 2: Thermal Decomposition of Sodium Carbonate. High-purity sodium monoxide can
be prepared by the calcination of sodium carbonate at high temperatures (800-1000 °C).[13]

o Protocol: Heat anhydrous sodium carbonate in a furnace at a temperature above 800 °C.
The decomposition reaction is: Na2COs - Naz20 + COz. This process requires prolonged
heating at a consistent high temperature.[13]

Synthesis of Sodium Peroxide

e Method 1: Oxidation of Sodium. This is the primary commercial method and occurs in two
stages.[3][4]

o Protocol: First, metallic sodium is oxidized in a limited supply of dry, CO2-free air to form
sodium monoxide: 4Na + Oz — 2Naz20. Subsequently, the sodium monoxide is heated
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in an excess of oxygen at 130-200 °C to yield sodium peroxide: 2Na20 + Oz — 2Naz0:.
[BI[4][11][14]

e Method 2: Reaction of Sodium Hydroxide with Hydrogen Peroxide. This method produces
hydrated sodium peroxide.[3][4][11]

o Protocol: Treat a concentrated solution of sodium hydroxide with hydrogen peroxide. The
reaction is: 2NaOH + H202 - Na20:2 + 2H20. The octahydrate can be crystallized from
the solution.[3][4][11]

Experimental Workflow: Synthesis Comparison

Sodium Peroxide Synthesis

NaOH + H20:2 ——®| Reaction ———»>| Na202-8H20

Oz (excess)

Heat (130-200°C) —#>  Naz0:

Na + Oz (limited) [——®>| Heat |—— | Na0

Sodium Monoxide Synthesis

Calcination
—— > ——
Na2COs (>800°C) Na20

Heat in
——— > ———p
IS (R0 Inert Atmosphere NERO

Click to download full resolution via product page

Fig. 3: Comparative workflows for the synthesis of sodium monoxide and sodium peroxide.

Applications
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The distinct chemical properties of sodium monoxide and sodium peroxide lend them to
different applications.

Sodium Monoxide (Naz0) is primarily used as a component in the manufacturing of glass and
ceramics.[1][7][15] It acts as a flux, lowering the melting temperature of silica.[7][15] It is also
used in the production of other sodium compounds.[9][16]

Sodium Peroxide (Na20:2) has a broader range of applications due to its strong oxidizing
properties. It has been used as a bleaching agent for wood pulp, paper, and textiles.[3][4][11]
[17] A key application is in life support systems, such as in submarines and scuba gear, where
it reacts with carbon dioxide to produce oxygen.[4][11][18] It also serves as a powerful oxidizing
agent in various chemical syntheses and for the extraction of minerals from ores.[3][4]

Safety Considerations

Both sodium monoxide and sodium peroxide are hazardous materials that require careful
handling.

+ Sodium Monoxide: Reacts violently with water, generating significant heat and forming
corrosive sodium hydroxide.[8][10] It is corrosive to metals and tissues.[8]

o Sodium Peroxide: Is a strong oxidizer and can form flammable or explosive mixtures with
organic materials, powdered metals, and other combustible substances.[12][18] Its reaction
with water can be vigorous and releases heat.[12]

Appropriate personal protective equipment, including gloves and eye protection, should always
be worn when handling these compounds. They should be stored in a cool, dry place away
from water and combustible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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